![molecular formula C12H12N2O3S B1225289 (5E)-4-amino-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-1,3-thiazol-2-one](/img/structure/B1225289.png)
(5E)-4-amino-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-1,3-thiazol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-amino-5-[(3-ethoxy-4-oxo-1-cyclohexa-2,5-dienylidene)methyl]-3H-thiazol-2-one is a member of quinomethanes.
Scientific Research Applications
Synthesis Techniques and Chemical Properties
- Microwave-Assisted Synthesis : A series of thiazolidinone analogs, similar to the compound , have been synthesized using microwave irradiation under solvent-free conditions, demonstrating high yields and efficiency (Adhikari et al., 2012).
- Reaction and Ring Transformation Studies : Investigations into the reactions of brominated benzolactone/lactam with related thioamides and thiourea under basic conditions have provided insights into potential Eschenmoser coupling reactions and ring transformations, which are significant for the synthesis of such compounds (Kammel et al., 2015).
- Novel Synthesis Approaches : Research into the synthesis of thiazoles and their derivatives, including thiazol-4-ones, has shown various methods to create these compounds, contributing to the understanding of their chemical properties and synthesis pathways (Wardkhan et al., 2008).
Biological Activities and Applications
- Antioxidant, Antibacterial, and Antifungal Activity : Certain synthesized thiazolidinone analogs, which share structural similarities with the compound , have been evaluated for in vitro antioxidant, antibacterial, and antifungal activities, suggesting potential applications in these areas (Adhikari et al., 2012).
- Antimicrobial Activities : The synthesized thiazole derivatives have been evaluated for their antimicrobial activities, showing efficacy against various bacterial and fungal strains (Sonar et al., 2020).
- Anticancer Properties : Studies have highlighted the potential anticancer properties of 5-arylidene-2-(4-hydroxyphenyl)aminothiazol-4(5H)-ones, which share structural features with the compound , particularly against leukemia cell lines (Subtelna et al., 2020).
properties
Molecular Formula |
C12H12N2O3S |
---|---|
Molecular Weight |
264.3 g/mol |
IUPAC Name |
(5E)-4-amino-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-1,3-thiazol-2-one |
InChI |
InChI=1S/C12H12N2O3S/c1-2-17-9-5-7(3-4-8(9)15)6-10-11(13)14-12(16)18-10/h3-6,15H,2H2,1H3,(H2,13,14,16)/b10-6+ |
InChI Key |
OVJVVTLPOZCJIU-UXBLZVDNSA-N |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=C/2\C(=NC(=O)S2)N)O |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=NC(=O)S2)N)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.